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Compound of Interest

Compound Name: Zanamivir

Cat. No.: B000325

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure and key
physicochemical properties of zanamivir, a potent neuraminidase inhibitor used in the
treatment and prophylaxis of influenza A and B viruses.

Chemical Structure

Zanamivir, a synthetic analogue of sialic acid, is a white to off-white powder.[1] Its chemical
structure is characterized by a dihydropyran ring with several key functional groups that are
crucial for its binding to the active site of the neuraminidase enzyme.

IUPAC Name: (2R,3R,4S)-3-acetamido-4-(diaminomethylideneamino)-2-[(1R,2R)-1,2,3-
trinydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylic acid[1]

Molecular Formula: C12H20N4O7[1]
SMILES: CC(=O)N[C@ @H]1--INVALID-LINK--O)O)C(=0)O">C@HN=C(N)N[1]

Chemical Structure:
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Figure 1: 2D Chemical Structure of Zanamivir
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Normal Viral Replication Cycle

1. Virus enters host cell

Figure 2: Mechanism of Action of Zanamivir

2. Viral replication and assembly

3. New virions bud from host cell membrane

4. Neuraminidase cleaves sialic acid e e
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5. Release of new virions to infect other cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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